Cas no 12196-72-4 (lanthanum, compound with nickel (1:5))

• Product Name: lanthanum, compound with nickel (1:5)
• CAS No: 12196-72-4
• MF: LaNi₅
• MW: 432.372509002686
• MDL: MFCD00198177
• CID: 86697
• PubChem ID: 166660
• Update Time: 2025-06-08

lanthanum, compound with nickel (1:5) Chemical and Physical Properties

Names and Identifiers

• lanthanum, compound with nickel (1:5)
• Lanthanum nickel
• LaNi4Mn alloy,granules 1-6mm
• LaNi5,Lanthanum pentanickel
• lanthanum nickel powder,-100 mesh
• lanthanum nickel,reacton
• Lanthanum nickel,REacton (REO)
• Lanthanum,compd.withnickel(1:5)
• NS00085832
• Q43135875
• 12196-72-4
• Lanthanum Nickel eutectic pieces
• pentanickel lanthanum
• lanthanum;nickel
• EINECS 235-372-5
• LaNi5

• MDL： MFCD00198177
• Inchi： 1S/La.5Ni
• InChI Key： BUCVQDCWULHLJZ-UHFFFAOYSA-N
• SMILES： [La].[Ni].[Ni].[Ni].[Ni].[Ni]

Computed Properties

• Exact Mass: 196.84200
• Monoisotopic Mass: 428.583088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: No data available
• Density: g/cm3
• Melting Point: No data available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Reacts with water at 0°C.
• PSA: 0.00000
• LogP: 0.00000
• Sensitiveness: Air & Moisture Sensitive
• Vapor Pressure: No data available

lanthanum, compound with nickel (1:5) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN3178
• Hazard Category Code： 40-42/43-52/53-48/23-36/37/38-14/15
• Safety Instruction： S22; S24; S36; S37; S45; S60
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：4.1
• Safety Term：4.1
• Packing Group：II
• Risk Phrases：R40; R42/43
• HazardClass：4.1
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Moisture Sensitive. Air Sensitive. Store under Argon. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous metal compounds Intermetallic lanthanide compounds
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on lanthanum, compound with nickel (1:5)

Introduction to Lanthanum, Compound with Nickel (1:5) and CAS No 12196-72-4

The compound Lanthanum, Compound with Nickel (1:5), identified by the chemical designation CAS No 12196-72-4, represents a fascinating intersection of inorganic chemistry and material science. This compound, characterized by its unique stoichiometric ratio of lanthanum to nickel, has garnered significant attention in recent years due to its potential applications in advanced technologies and industrial processes. The synergistic interaction between lanthanum and nickel in this compound gives rise to distinctive properties that make it a subject of intense research interest.

In the realm of modern materials science, the development of novel compounds that exhibit exceptional magnetic, electrical, and optical properties is of paramount importance. Lanthanum, Compound with Nickel (1:5) stands out as a promising candidate in this context. Lanthanum, as a lanthanide element, is known for its luminescent properties and its ability to form stable complexes with transition metals. When combined with nickel in a 1:5 ratio, the resulting compound exhibits enhanced magnetic responsiveness, making it particularly suitable for applications in data storage devices and magnetic sensors.

Recent research has highlighted the compound's potential in catalysis. The unique electronic configuration of lanthanum and nickel in this compound facilitates efficient electron transfer processes, which are crucial for catalytic reactions. This has opened up new avenues for the development of more efficient and sustainable catalytic systems. For instance, studies have demonstrated that Lanthanum, Compound with Nickel (1:5) can significantly improve the yield of certain hydrogenation reactions when used as a catalyst. This is attributed to its ability to stabilize reactive intermediates and lower the activation energy required for these reactions.

The compound's structural properties also contribute to its versatility. The 1:5 ratio of lanthanum to nickel results in a crystalline structure that is both stable and highly porous. This porosity allows the compound to adsorb a wide range of molecules, making it an excellent candidate for use in gas storage and separation technologies. Researchers have explored its potential for storing hydrogen gas, which is crucial for the development of fuel cell technologies. The high surface area and stability of Lanthanum, Compound with Nickel (1:5) make it an ideal candidate for this application.

Another area where this compound has shown promise is in the field of luminescent materials. Lanthanum-based compounds are well-known for their ability to emit light under specific conditions, such as when exposed to UV light or other energy sources. The addition of nickel enhances these luminescent properties, making the compound suitable for use in displays and lighting technologies. Recent advancements in this field have shown that Lanthanum, Compound with Nickel (1:5) can produce bright, high-quality light with minimal energy consumption. This makes it an attractive alternative to traditional lighting technologies.

The environmental impact of using Lanthanum, Compound with Nickel (1:5) is also a critical consideration. As interest in sustainable technologies grows, the development of materials that are environmentally friendly becomes increasingly important. Lanthanum and nickel are both relatively abundant elements with low toxicity profiles, making them suitable for use in environmentally conscious applications. Studies have shown that the production process for this compound does not generate significant waste or harmful byproducts. Additionally, the compound itself is highly durable and resistant to degradation under various environmental conditions.

In conclusion,Lanthanum, Compound with Nickel (1:5) identified by CAS No 12196-72-4, represents a significant advancement in materials science. Its unique properties make it suitable for a wide range of applications, from catalysis and gas storage to luminescent materials and magnetic sensors. The ongoing research into this compound continues to uncover new possibilities for its use in advanced technologies. As our understanding of its properties grows， so too does its potential to contribute to sustainable industrial practices and technological innovations.